Cas no 862657-67-8 (7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride)

• Product Name: 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• CAS No: 862657-67-8
• MF: C₁₅H₁₀ClF₂N₃O
• MW: 321.709208965302
• MDL: MFCD04969972
• CID: 3059420
• PubChem ID: 7017709
• Update Time: 2025-06-13

7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• BBL039980
• STK349661
• 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonylchloride
• 862657-67-8
• 7-difluoromethyl-5-p-tolyl-pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• CS-0281295
• 7-(difluoromethyl)-5-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride
• 7-Difluoromethyl-5-p-tolyl-pyrazolo[1,5-a]-pyrimidine-3-carbonyl chloride
• C15H10ClF2N3O
• EN300-229702
• AKOS000310139

• MDL： MFCD04969972
• Inchi： 1S/C15H10ClF2N3O/c1-8-2-4-9(5-3-8)11-6-12(14(17)18)21-15(20-11)10(7-19-21)13(16)22/h2-7,14H,1H3
• InChI Key： PIYJWEQJZHCKHW-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN2C=1N=C(C1C=CC(C)=CC=1)C=C2C(F)F)=O

Computed Properties

• Exact Mass: 321.0480460Da
• Monoisotopic Mass: 321.0480460Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride

Comprehensive Overview of 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride (CAS No. 862657-67-8)

The compound 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride (CAS No. 862657-67-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its versatility in drug discovery. The presence of a difluoromethyl group and a p-tolyl substituent enhances its potential as a key intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its carbonyl chloride functionality, which facilitates further derivatization, making it a valuable building block for targeted therapies.

In recent years, the demand for heterocyclic compounds like 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride has surged due to their applications in developing kinase inhibitors and anti-inflammatory agents. The pyrazolo[1,5-a]pyrimidine core is a privileged structure in drug design, often exploited for its ability to modulate protein-protein interactions. This compound's unique difluoromethyl moiety is a hotspot in modern medicinal chemistry, as fluorinated groups are known to improve metabolic stability and bioavailability. These attributes align with current trends in precision medicine, where researchers seek to optimize drug candidates for enhanced efficacy and reduced side effects.

The synthesis of 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride involves multi-step organic transformations, often starting from commercially available p-tolyl precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the growing need for scalable and sustainable methodologies. The compound's CAS No. 862657-67-8 serves as a critical identifier in chemical databases, enabling researchers to access spectral data, safety information, and synthetic protocols. This accessibility is vital for accelerating drug discovery pipelines, especially in academia and industrial R&D.

From an analytical perspective, 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure structural integrity and purity, which are paramount for downstream applications. The compound's stability under various conditions is also a subject of investigation, as it influences storage and handling protocols. Given the rise of AI-driven drug discovery, computational tools are increasingly employed to predict the reactivity and properties of such molecules, further streamlining their utility in high-throughput screening campaigns.

Beyond pharmaceuticals, 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride has potential applications in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-deficient pyrimidine ring make it a candidate for designing optoelectronic devices. This interdisciplinary relevance underscores the compound's versatility, bridging gaps between chemistry, biology, and engineering. As sustainability becomes a global priority, researchers are also exploring greener synthetic routes for such intermediates, minimizing waste and energy consumption.

In conclusion, 7-(Difluoromethyl)-5-(p-tolyl)pyrazolo[1,5-a]pyrimidine-3-carbonyl chloride (CAS No. 862657-67-8) represents a cutting-edge example of how heterocyclic chemistry drives innovation across multiple scientific domains. Its structural features and functional groups align with contemporary research themes, including fluorine chemistry, fragment-based drug design, and green synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both therapeutic and technological frontiers.